![molecular formula C22H23ClN4O2 B2576306 4-(3-chloro-2-methylphenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide CAS No. 1251557-02-4](/img/structure/B2576306.png)
4-(3-chloro-2-methylphenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-chloro-2-methylphenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide is a useful research compound. Its molecular formula is C22H23ClN4O2 and its molecular weight is 410.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carbonic Anhydrase Inhibitory Action
Benzothiazine derivatives, including structures similar to 4-(3-chloro-2-methylphenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide, are highlighted for their carbonic anhydrase (CA) inhibitory action. These compounds, acting as zinc-binding groups in the metalloenzyme CA, offer therapeutic potential against diseases such as obesity, cancer, epilepsy, and hypertension. The inhibition of CA isoforms in kidneys and blood vessels underlies their blood pressure lowering effects and organ-protective activity, suggesting their role in drug design and repositioning effects for cardiovascular diseases and obesity management (Carta & Supuran, 2013).
Heterocyclic Compound Applications
The 1,4-Benzothiazine scaffold, akin to the queried chemical, is a vital class of heterocyclic compounds with versatile biological activities. These compounds have been synthesized through various strategies to explore their multifunctional applications, including cancer regulation. The systematic analysis of structure-activity relationships among 1,4-Benzothiazine analogues has provided insights into designing new compounds with enhanced biological activities, underscoring their significance in drug development and therapeutic interventions (Rai et al., 2017).
Synthetic Strategies and Biological Potential
Benzothiazines, including analogues of the compound , are identified for their potential in treating various diseases, with synthetic strategies aimed at creating benzothiazine derivatives that exhibit activities like anti-HIV, anticancer, and anti-inflammatory effects. The development and optimization of synthetic methods for these compounds are crucial for advancing therapeutic applications and addressing a broad spectrum of diseases, highlighting the importance of such compounds in pharmaceutical research (Mir et al., 2020).
properties
IUPAC Name |
2-[4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O2/c1-15-6-2-5-9-19(15)24-20(28)14-27-12-10-16(11-13-27)22-25-21(26-29-22)17-7-3-4-8-18(17)23/h2-9,16H,10-14H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDPHOYCVNYZJMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.